Cas no 47172-89-4 (Pentanedioicacid, 1,5-diphenyl ester)

• Product Name: Pentanedioicacid, 1,5-diphenyl ester
• CAS No: 47172-89-4
• MF: C₁₇H₁₆O₄
• MW: 284.306545257568
• CID: 335238
• PubChem ID: 274527
• Update Time: 2025-04-19

Pentanedioicacid, 1,5-diphenyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanedioicacid, 1,5-diphenyl ester
• diphenyl pentanedioate
• AC1L6UM4
• AC1Q61M3
• AR-1I6030
• CTK4I9768
• diphenyl glutarate
• Diphenyl-glutarat
• glutaric acid diphenyl ester
• Glutarsaeure-diphenylester
• NSC120604
• Oprea1_749325
• pentanedioic acid,diphenyl ester
• SureCN44568
• SCHEMBL44568
• NSC-120604
• 47172-89-4
• DTXSID00298107

• Inchi： 1S/C17H16O4/c18-16(20-14-8-3-1-4-9-14)12-7-13-17(19)21-15-10-5-2-6-11-15/h1-6,8-11H,7,12-13H2
• InChI Key： MKEAERJPDKWNFA-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C(CCCC(=O)OC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 284.10488
• Monoisotopic Mass: 284.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6
• LogP: 3.36790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters